Cas no 267877-39-4 (2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one)

2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one structure
267877-39-4 structure
Product Name:2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one
CAS No:267877-39-4
MF:C11H8ClNO3
MW:237.639122009277
CID:2931164
Update Time:2025-03-29

2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-acetyl-3-(4-chlorophenyl)isoxazol-5(2H)-one
    • 5(2H)-Isoxazolone, 2-acetyl-3-(4-chlorophenyl)-
    • Inchi: 1S/C11H8ClNO3/c1-7(14)13-10(6-11(15)16-13)8-2-4-9(12)5-3-8/h2-6H,1H3
    • InChI Key: QHKWRKUAXZNODO-UHFFFAOYSA-N
    • SMILES: O1C(=O)C=C(C2=CC=C(Cl)C=C2)N1C(C)=O

Computed Properties

  • Exact Mass: 237.01900

Experimental Properties

  • Density: 1.431±0.06 g/cm3(Predicted)
  • Boiling Point: 350.2±52.0 °C(Predicted)
  • PSA: 52.21000
  • LogP: 2.42180
  • pka: -15.30±0.40(Predicted)
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